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Compound of Interest

Compound Name: Verruculogen

Cat. No.: B192650 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological effects of Verruculogen, a

tremorgenic mycotoxin, across various species. The information is compiled from peer-

reviewed scientific literature to support research and drug development efforts.

Executive Summary
Verruculogen is a potent neurotoxin that elicits a range of effects, most notably tremors,

through its interference with neurotransmitter systems and ion channels. This guide

summarizes the current understanding of its mechanism of action and provides available

quantitative data on its effects in different species, from mammals to insects. Significant

variations in susceptibility have been observed, highlighting the importance of species-specific

considerations in toxicological and pharmacological studies.

Quantitative Toxicological Data
The following table summarizes the available quantitative data on the toxic effects of

Verruculogen in different species. It is important to note that direct comparison is challenging

due to variations in administration routes and the endpoints measured.
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Species
Dosage/Conce
ntration

Route of
Administration

Observed
Effects

Reference

Mammals

Mouse (Mus

musculus)
0.92 mg/kg Intraperitoneal

Median

tremorgenic

dose.[1]

Sheep (Ovis

aries)
5 - 15 µg/kg Intravenous

Tremors,

potential lethality.

[2]

Pig (Sus scrofa) 5 - 15 µg/kg Intravenous

Tremors,

potential lethality.

[2]

Rat (Rattus

norvegicus)
0.41 mg/kg Intraperitoneal

Induction of

tremor

syndrome.[3]

Invertebrates

Fall Armyworm

(Spodoptera

frugiperda)

Not specified In vitro (Sf9 cells)

Significant

decrease in cell

proliferation.

Locust Not specified

In vitro

(neuromuscular

junction)

Substantial

increase in

miniature-end-

plate potential

frequency.

Mechanism of Action: A Multi-Target Neurotoxin
Verruculogen exerts its neurotoxic effects through a complex mechanism involving the

modulation of both inhibitory and excitatory neurotransmission, as well as direct effects on ion

channels.

Inhibition of GABAergic Neurotransmission
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Verruculogen has been shown to decrease levels of the inhibitory neurotransmitter gamma-

aminobutyric acid (GABA) in the central nervous system of mice.[4] It is suggested that this

reduction in GABAergic inhibition contributes significantly to the observed tremors. Further

studies indicate that tremorgenic mycotoxins, including Verruculogen, inhibit GABA-A receptor

function by binding at or near the chloride channel, thereby reducing the inhibitory postsynaptic

currents.[5][6]

Enhancement of Glutamatergic Neurotransmission
In addition to suppressing inhibitory pathways, Verruculogen potentiates excitatory signaling.

Studies have demonstrated that it increases the spontaneous release of the excitatory

neurotransmitters glutamate and aspartate in the brain. This excessive release of excitatory

amino acids likely contributes to the neuronal hyperexcitability and convulsions associated with

Verruculogen toxicity.

Blockade of Ca2+-activated K+ Channels
Verruculogen is a potent blocker of large-conductance Ca2+-activated potassium (BK)

channels.[7] These channels play a crucial role in repolarizing the neuronal membrane and

regulating neuronal firing rates. By inhibiting these channels, Verruculogen prolongs neuronal

depolarization, leading to increased excitability and neurotransmitter release.[8]

The interplay of these three mechanisms creates a state of neuronal hyperexcitability,

manifesting as the characteristic tremors and other neurotoxic symptoms.

Signaling Pathway and Experimental Workflow
To visualize the complex interactions, the following diagrams illustrate the proposed signaling

pathway of Verruculogen and a typical experimental workflow for assessing its neurotoxicity.
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(Specify dose and route)
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and other neurotoxic signs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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